2,3,4,6-Tetra-O-acetyl linamarin

• Molecular Formula: C18H25NO10
• Molecular Weight: 415.4 g/mol
• InChI: InChI=1S/C18H25NO10/c1-9(20)24-7-13-14(25-10(2)21)15(26-11(3)22)16(27-12(4)23)17(28-13)29-18(5,6)8-19/h13-17H,7H2,1-6H3/t13?,14-,15-,16-,17-/m0/s1
• InChIKey: LKTQBMQWABNFQQ-QKSACFKYSA-N

2,3,4,6-Tetra-O-acetyl Linamarin Product Profile

2,3,4,6-Tetra-O-acetyl linamarin (CAS 66432-53-9), also known as linamarin tetraacetate, is a fully acetylated derivative of the cyanogenic glucoside linamarin [1]. This peracetylated form is characterized by the replacement of the four hydroxyl groups on the glucose moiety with acetate esters, resulting in a molecular formula of C18H25NO10 and a molecular weight of 415.39 g/mol . Unlike the parent compound, which is highly water-soluble, this derivative exhibits solubility in organic solvents such as chloroform and ethyl acetate, and is a crystalline solid with a reported melting point of 130-132°C [2]. It is primarily utilized as a synthetic intermediate and a reference standard in analytical chemistry, rather than a biologically active molecule .

Peracetylated intermediate for glycosylation-based synthesis

Soluble in organic solvents for non-aqueous method development

Defined melting point supports rapid identity verification

• [1] Nakajima N, et al. Facile Synthesis of Cyanogen Glycosides (R)-Prunasin, Linamarin and (S)-Heterodendrin. Biosci Biotechnol Biochem. 1998;62(3):453-457. doi:10.1271/bbb.62.453. View Source
• [2] Chembase. 2,3,4,6-Tetra-O-acetyl Linamarin. Product Page. View Source

2,3,4,6-Tetra-O-acetyl Linamarin: Why Substitution Fails

Direct substitution of 2,3,4,6-Tetra-O-acetyl linamarin with the native linamarin molecule is not feasible due to fundamentally different physicochemical properties that dictate its utility. The parent compound, linamarin, is a polar, water-soluble molecule [1], which precludes its use in many organic synthetic steps and non-aqueous analytical methods. The peracetylated derivative, in contrast, is a hydrophobic, organic-soluble solid, making it essential for applications requiring non-polar media or protection of hydroxyl groups during chemical transformations [2]. Furthermore, the acetyl protecting groups are critical in synthetic chemistry; they prevent unwanted side reactions and are specifically introduced to be later removed under controlled conditions to yield the desired target molecule, a functionality absent in the unprotected linamarin [3]. Therefore, procurement decisions must be based on these specific chemical characteristics rather than a simple 'in-class' substitution.

Property

2,3,4,6-Tetra-O-acetyl Linamarin

Linamarin (parent)

Solubility

Organic-soluble (CHCl₃, EtOAc)

Water-soluble

Protecting groups

Acetyl groups present

Free hydroxyls

Purity check

Sharp melting point

Decomposes without melting

Substitution risk: non-aqueous protocols, controlled glycosylation, and rapid identity verification may fail when replacing with unprotected linamarin.

• [1] DrugFuture. Linamarin. Product Monograph. View Source
• [2] Chembase. 2,3,4,6-Tetra-O-acetyl Linamarin. Product Page. View Source
• [3] Nakajima N, et al. Facile Synthesis of Cyanogen Glycosides (R)-Prunasin, Linamarin and (S)-Heterodendrin. Biosci Biotechnol Biochem. 1998;62(3):453-457. doi:10.1271/bbb.62.453. View Source

2,3,4,6-Tetra-O-acetyl Linamarin Evidence Summary

Solubility: Organic vs. Aqueous Media

2,3,4,6-Tetra-O-acetyl linamarin demonstrates a distinct solubility profile compared to its parent compound, linamarin. The tetraacetyl derivative is readily soluble in organic solvents such as chloroform and ethyl acetate, whereas linamarin is freely soluble in water, cold alcohol, and hot acetone [1]. This difference is critical for analytical method development and synthetic applications requiring non-aqueous media [2].

Solubility profile

Head-to-head

Target: CHCl₃, EtOAc

Comparator: water, cold alcohol

Supports non-aqueous method fit

Reported qualitative shift

Evidence Dimension	Solubility
Target Compound Data	Soluble in Chloroform and Ethyl Acetate
Comparator Or Baseline	Linamarin: Freely soluble in water, cold alcohol, hot acetone; slightly soluble in hot ethyl acetate, ether, benzene, chloroform; practically insoluble in petroleum ether
Quantified Difference	Qualitative shift from aqueous to organic solubility
Conditions	Room temperature, standard laboratory conditions

Why This Matters

The differential solubility dictates the choice of compound for specific sample preparation and synthetic protocols, making substitution impossible without altering the method.

• [1] DrugFuture. Linamarin. Product Monograph. View Source
• [2] Chembase. 2,3,4,6-Tetra-O-acetyl Linamarin. Product Page. View Source

Melting Point for Purity & Identity Verification

The tetraacetyl derivative has a well-defined melting point range of 130-132°C, a property that is routinely used as a primary indicator of compound identity and purity in procurement and quality control [1]. In contrast, the parent linamarin decomposes upon heating without a sharp melting point, rendering this simple and critical quality metric inapplicable [2].

Melting point

Head-to-head

130–132°C

Comparator: decomposes

Enables rapid identity verification

Reported sharp melting point

Evidence Dimension	Melting Point
Target Compound Data	130-132°C
Comparator Or Baseline	Linamarin: Decomposes without melting
Quantified Difference	Defined melting point vs. decomposition
Conditions	Standard capillary melting point apparatus

Why This Matters

The existence of a sharp melting point for the tetraacetyl derivative provides a rapid, low-cost, and reliable method for confirming material identity and purity upon receipt, a critical advantage in laboratory procurement and inventory management.

• [1] Chembase. 2,3,4,6-Tetra-O-acetyl Linamarin. Product Page. View Source
• [2] DrugFuture. Linamarin. Product Monograph. View Source

Cyanogenic Glycoside Synthesis Intermediate

2,3,4,6-Tetra-O-acetyl linamarin is a key synthetic intermediate in the preparation of linamarin and related cyanogenic glycosides. A published synthetic route uses O-(2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl)trichloroacetimidate, a derivative with the same acetyl protecting group pattern, to glycosylate α-hydroxyamides. The subsequent deprotection step yields the free cyanogenic glycoside, such as linamarin [1]. This specific acetylated intermediate is essential for the glycosylation reaction, a step that cannot be performed with unprotected linamarin due to the reactivity of free hydroxyls.

Synthetic role

Class-level

Glycosylation intermediate

Acetyl-protected donor/acceptor equivalent

Supports cyanogenic glycoside synthesis

Deprotection yields final product

Evidence Dimension	Synthetic Utility
Target Compound Data	Serves as a protected glycosyl donor/acceptor equivalent
Comparator Or Baseline	Linamarin: Cannot be used directly as a glycosyl donor/acceptor
Quantified Difference	Enables glycosylation chemistry; not possible with free linamarin
Conditions	Multi-step organic synthesis under anhydrous conditions

Why This Matters

This demonstrates the compound's specific and non-substitutable role as a building block in the synthesis of valuable cyanogenic glycosides, distinguishing it from the native product.

• [1] Nakajima N, et al. Facile Synthesis of Cyanogen Glycosides (R)-Prunasin, Linamarin and (S)-Heterodendrin. Biosci Biotechnol Biochem. 1998;62(3):453-457. doi:10.1271/bbb.62.453. View Source

2,3,4,6-Tetra-O-acetyl Linamarin Applications

Cyanogenic Glycoside & Analog Synthesis

This compound is the preferred starting material or intermediate for the chemical synthesis of linamarin and other related cyanogenic glycosides. Its fully protected glucose moiety is essential for controlled glycosylation reactions, which are not possible with unprotected linamarin [1]. Researchers aiming to prepare these molecules for biological studies or as analytical standards will require this specific derivative.

Non-Aqueous Reference Standards

When developing HPLC, LC-MS, or GC-MS methods for the analysis of cyanogenic glycosides in plant extracts or food samples, 2,3,4,6-Tetra-O-acetyl linamarin can serve as a useful surrogate or internal standard due to its solubility in organic solvents and well-defined chromatographic behavior [1]. Its solubility in chloroform and ethyl acetate facilitates its use in extraction and derivatization protocols that are incompatible with the highly water-soluble linamarin [2].

Proficiency Testing & Quality Control

The compound's sharp melting point (130-132°C) provides a straightforward and definitive method for identity verification and purity assessment, making it an ideal candidate for use in laboratory proficiency testing schemes and internal quality control programs [1]. Its stable, crystalline nature simplifies handling and storage compared to the hygroscopic and unstable free glycoside [2].

Application

Selection Property

Validation Focus

Cyanogenic glycoside synthesis

Acetyl-protected glycosyl donor/acceptor

Controlled glycosylation compatibility

Non-aqueous analytical standards

Organic solvent solubility

Method development in non-polar media

Proficiency testing & QC

Sharp melting point

Identity and purity confirmation

• [1] Nakajima N, et al. Facile Synthesis of Cyanogen Glycosides (R)-Prunasin, Linamarin and (S)-Heterodendrin. Biosci Biotechnol Biochem. 1998;62(3):453-457. doi:10.1271/bbb.62.453. View Source
• [2] Chembase. 2,3,4,6-Tetra-O-acetyl Linamarin. Product Page. View Source